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Compound of Interest |

Compound Name: 2-(p-Tolylethynyl)aniline
CAS No.: 124643-45-4
Cat. No.: B1601917

Get Quote

2-(p-Tolylethynyl)aniline, also known by its IUPAC name 2-[2-(4-methylphenyl)ethynyl]aniline,
is an aromatic compound featuring an aniline ring linked to a tolyl group via an ethynyl
(acetylene) bridge.[1] This structure places it in the class of ortho-alkynylanilines, a privileged
scaffold in synthetic chemistry. Its significance lies not in its direct biological activity, but in its
utility as a versatile and powerful building block.

The strategic placement of the amino (-NHz) and alkynyl (-C=C-) groups ortho to each other on
the aniline ring creates a reactive diad. This arrangement is primed for intramolecular
cyclization reactions, providing efficient access to complex heterocyclic systems. For
researchers in drug development, the ability to rapidly construct libraries of compounds around
a core scaffold is paramount. 2-(p-Tolylethynyl)aniline serves as an ideal starting point for
such endeavors, particularly for the synthesis of substituted indoles, which are a cornerstone of
many pharmaceutical agents.[2][3] This guide will elucidate the properties and protocols that
make this compound a valuable tool for the modern research scientist.

Core Physicochemical & Structural Data
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A precise understanding of a compound's fundamental properties is the bedrock of
reproducible science. All experimental designs, from reaction setup to purification and storage,
are dictated by these characteristics. The key identifiers and properties for 2-(p-
Tolylethynyl)aniline are summarized below.

Property Value Source

Molecular Formula CisHi3N [1][4]15]

Molecular Weight 207.27 g/mol [1][4116]

CAS Number 124643-45-4 [1][5][6]
2-[2-(4-

IUPAC Name - [1]
methylphenyl)ethynyl]aniline

Melting Point ~105 °C [6]

Boiling Point ~370 °C at 760 mmHg [6]
(Expected) Off-white to yellow

Appearance id N/A
soli

NC1=CC=CC=C1C#CC2=CC=
SMILES [5]
c(C)c=C2

BMZWJIMXJIVGEQGL-
InChlKey [1]
UHFFFAOYSA-N

Synthesis and Mechanistic Insight

The most prevalent and efficient method for synthesizing diarylacetylenes like 2-(p-
Tolylethynyl)aniline is the Sonogashira cross-coupling reaction. This choice is deliberate; the
reaction is highly reliable, tolerates a wide range of functional groups, and typically proceeds
under mild conditions, which is crucial for preventing side reactions involving the sensitive
aniline moiety.

Causality of the Sonogashira Coupling: The reaction's power stems from the synergistic action
of a palladium catalyst and a copper(l) co-catalyst. The palladium complex orchestrates the
main C-C bond formation by cycling through oxidative addition and reductive elimination steps
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with the aryl halide and the alkyne. The copper(l) catalyst's role is to activate the terminal
alkyne, forming a copper(l) acetylide intermediate. This transmetalation step is kinetically
favorable and feeds the activated alkyne into the palladium cycle, ensuring high efficiency and
turnover.

Oxidg_tive
2-lodoaniline Addition
> Pd(PPhs)2Cl2 (Palladium Catalyst) g.ed.““t‘YG
Cul (Copper(l) lodide) imination 2-(p-Tolylethynyl)aniline
Base (e.g., TEA)
Alkyne
4-Ethynyltoluene Activation
(p-Tolylacetylene)

Click to download full resolution via product page

Caption: Fig 1: Sonogashira coupling workflow for synthesis.

Self-Validating Synthesis Protocol

This protocol is designed to be self-validating by including in-process checks (e.g., TLC
monitoring) to ensure the reaction proceeds as expected before moving to the next stage.

Materials:

2-lodoaniline

e 4-Ethynyltoluene (p-Tolylacetylene)
 Bis(triphenylphosphine)palladium(ll) dichloride [Pd(PPhs)2Clz]
o Copper(l) iodide (Cul)

e Triethylamine (TEA), anhydrous

o Toluene, anhydrous

o Ethyl acetate and Hexane (for chromatography)
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e Deionized water

e Brine (saturated NaCl solution)

e Magnesium sulfate (MgS0Oa4), anhydrous

Procedure:

 Inert Atmosphere Setup: To a flame-dried, three-neck round-bottom flask equipped with a
magnetic stir bar, condenser, and nitrogen inlet, add 2-iodoaniline (1.0 eq).

» Reagent Addition: Add Pd(PPhs)2Cl2 (0.02 eq) and Cul (0.04 eq). Evacuate and backfill the
flask with nitrogen three times. This step is critical to remove oxygen, which can cause
undesirable alkyne homocoupling (Glaser coupling).

o Solvent and Base: Add anhydrous toluene and anhydrous triethylamine (3.0 eq). The TEA
acts as both a base to neutralize the HI byproduct and as a solvent.

o Alkyne Addition: Add 4-ethynyltoluene (1.1 eq) dropwise via syringe. A slight excess ensures
the complete consumption of the more valuable 2-iodoaniline.

o Reaction Execution: Heat the mixture to 70 °C. Monitor the reaction progress by Thin Layer
Chromatography (TLC) every hour. The disappearance of the 2-iodoaniline spot indicates
completion (typically 4-6 hours). This in-process check prevents premature workup or
unnecessary heating.

o Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a
pad of Celite to remove catalyst residues. Transfer the filtrate to a separatory funnel.

 Purification - Extraction: Wash the organic layer sequentially with deionized water (2x) and
brine (1x). The brine wash helps to remove residual water from the organic phase. Dry the
organic layer over anhydrous MgSOQOa.

 Purification - Chromatography: Filter off the MgSOa4 and concentrate the solvent under
reduced pressure. Purify the crude residue by flash column chromatography on silica gel,
using a hexane/ethyl acetate gradient to yield the pure 2-(p-Tolylethynyl)aniline.
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Key Reactivity and Application in Drug Scaffolding

The primary value of 2-(p-Tolylethynyl)aniline in drug development is its role as a precursor
for heterocyclic synthesis. The ortho-amino-alkyne functionality is a powerful synthon for metal-
catalyzed intramolecular cyclization to form substituted indoles.

Mechanism of Indole Formation: In the presence of a suitable catalyst (e.g., copper, gold, or
palladium salts), the nitrogen atom of the aniline attacks the internal carbon of the alkyne in a
5-endo-dig cyclization. This process is highly efficient and atom-economical, forming the five-
membered ring of the indole core in a single step. The choice of catalyst and reaction
conditions can be tuned to control the reaction and introduce further functionalization, as seen
in cascade reactions.[2]

2-p-Tolyl-1H-indole
(Indole Scaffold)

Intramolecular Tautomerization/
- Activation Metal Catalyst Attack 5-endo-dig Protonolysis
2{PAEliEiyi e (e.g., Cu(TFA)2) Cyclization Intermediate

Click to download full resolution via product page

Caption: Fig 2: Cyclization workflow to an indole scaffold.

The Aniline Moiety: A Consideration for Drug
Development

While the aniline functional group is a versatile handle for chemical synthesis, it is also
classified as a "structural alert" in medicinal chemistry.[7] The aniline motif can undergo
cytochrome P450-mediated oxidation in the body to form reactive metabolites, such as
guinone-imines.[7] These electrophilic species can covalently bind to proteins, potentially
leading to idiosyncratic adverse drug reactions.

Therefore, when using 2-(p-Tolylethynyl)aniline as a starting material, drug development
professionals must consider the fate of the aniline nitrogen. In many applications, such as the
indole synthesis described above, the aniline nitrogen is incorporated into a less metabolically-
liable heterocyclic ring, mitigating the risk. However, if the aniline moiety remains exposed in
the final drug candidate, its metabolic stability must be rigorously evaluated. This dual nature of
utility and potential liability makes a deep understanding of aniline chemistry essential for the
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target audience. Aniline and its derivatives are crucial building blocks for a vast array of
pharmaceuticals, including antibiotics and anti-inflammatory drugs, underscoring their
continued importance despite metabolic concerns.[8][9]

Conclusion

2-(p-Tolylethynyl)aniline is more than a simple organic molecule; it is a strategic tool for
chemical innovation. Its value is defined by its molecular architecture, which enables efficient
and reliable access to high-value chemical scaffolds like indoles. This guide has provided a
framework for understanding its properties, a robust protocol for its synthesis, and a clear-eyed
perspective on its application in the demanding field of drug discovery. By appreciating both the
synthetic opportunities and the potential metabolic challenges associated with its aniline core,
researchers can leverage this powerful intermediate to its fullest potential, accelerating the
development of novel therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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